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Compound of Interest

Compound Name:

2-[4-

(Chloromethyl)phenyl]propanoic

acid

Cat. No.: B1368878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the determination of the molecular weight of the

organic compound 2-[4-(chloromethyl)phenyl]propanoic acid, a key intermediate in the

synthesis of various anti-inflammatory and analgesic drugs.

Compound Identification
The compound in question is 2-[4-(chloromethyl)phenyl]propanoic acid. Its structure

consists of a phenylpropanoic acid backbone with a chloromethyl group attached at the para

position (position 4) of the phenyl ring.

IUPAC Name: 2-[4-(chloromethyl)phenyl]propanoic acid

CAS Number: 80530-55-8[1]

Molecular Formula: C₁₀H₁₁ClO₂[1]

The molecular formula indicates that a single molecule of the compound contains 10 carbon

atoms, 11 hydrogen atoms, 1 chlorine atom, and 2 oxygen atoms[1].
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Methodology for Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation requires the molecular formula and the standard atomic weights of each

element present in the molecule.

Experimental Protocol: Calculation of Molecular Weight

Identify the Molecular Formula: The established molecular formula for 2-[4-
(chloromethyl)phenyl]propanoic acid is C₁₀H₁₁ClO₂[1].

Determine Atomic Weights: Obtain the standard atomic weight for each element from the

Periodic Table. For this calculation, the following abridged atomic weights are utilized:

Carbon (C): 12.011 amu

Hydrogen (H): 1.008 amu[2][3]

Chlorine (Cl): 35.45 amu[4][5]

Oxygen (O): 15.999 amu[6]

Calculate Total Mass for Each Element: Multiply the atomic weight of each element by the

number of atoms of that element present in the molecular formula.

Sum the Masses: Add the total masses of all elements to determine the molecular weight of

the compound. The result is expressed in atomic mass units (amu) or grams per mole (

g/mol ).

Data Presentation
The quantitative data used for the molecular weight calculation is summarized in the table

below for clarity and ease of comparison.
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Element Symbol Quantity
Atomic Weight
( g/mol )

Total Mass (
g/mol )

Carbon C 10 12.011 120.11

Hydrogen H 11 1.008 11.088

Chlorine Cl 1 35.45 35.45

Oxygen O 2 15.999 31.998

Total
Molecular

Weight:
198.646

Based on this calculation, the molecular weight of 2-[4-(chloromethyl)phenyl]propanoic acid
is 198.65 g/mol . This value is consistent with published data for this compound[7].

Workflow Visualization
The logical workflow for calculating the molecular weight is depicted in the diagram below. This

visualization outlines the necessary inputs and the sequential steps of the calculation process.
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Inputs

Calculation Process

Output

Molecular Formula
(C₁₀H₁₁ClO₂)

Step 1: Multiply atom count by atomic weight for each element

Standard Atomic Weights
(C, H, Cl, O)

Step 2: Sum the total mass of all elements

Molecular Weight
(198.65 g/mol)

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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